Cas no 126365-17-1 (4(1H)-Quinolinone,2-(1-ethylpropyl)-1-methyl-)

4(1H)-Quinolinone,2-(1-ethylpropyl)-1-methyl- Properties

Names and Identifiers

• 4(1H)-Quinolinone,2-(1-ethylpropyl)-1-methyl-
• 1-methyl-2-pentan-3-ylquinolin-4-one
• leiokinine B
• 1-methyl-2-(pentan-3-yl)quinolin-4(1H)-one
• 2-(1'-Ethylpropyl)-1-methyl-4-quinolone

• InChIKey： OWPVBMRQCFDSPY-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H19NO/c1-4-11(5-2)14-10-15(17)12-8-6-7-9-13(12)16(14)3/h6-11H,4-5H2,1-3H3
• SMILES： C(C(C1=CC(=O)C2C(=CC=CC=2)N1C)CC)C

Computed Properties

• Exact Mass: 229.14677
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 229.147
• Heavy Atom Count: 17
• Complexity: 317
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• PSA: 20.31
• Refractive Index: 1.544
• Boiling Point: 326.2°C at 760 mmHg
• Flash Point: 111.6°C
• Density: 1.041

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Esenbeckia leiocarpa